Cas no 154726-27-9 (Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI))

Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI) structure
154726-27-9 structure
Product Name:Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)
CAS No:154726-27-9
MF:C9H14O2
MW:154.206263065338
CID:106687
PubChem ID:45084804
Update Time:2025-04-18

Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)
    • (4S)-5,5-dimethylbicyclo[2.1.1]hexane-4-carboxylic acid
    • Bicyclo[2.1.1]hexane-1-carboxylic acid, 5,5-dimethyl-, (1S)- (9CI)
    • 154726-27-9
    • (1S)-5,5-Dimethylbicyclo[2.1.1]hexane-1-carboxylic acid
    • DTXSID20665716
    • Inchi: 1S/C9H14O2/c1-8(2)6-3-4-9(8,5-6)7(10)11/h6H,3-5H2,1-2H3,(H,10,11)/t6?,9-/m1/s1
    • InChI Key: CMISKJNMLQUXEF-IOJJLOCKSA-N
    • SMILES: OC([C@@]12CCC(C1)C2(C)C)=O

Computed Properties

  • Exact Mass: 154.09942
  • Monoisotopic Mass: 154.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 37.3
  • LogP: 1.89730
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